Cas no 62238-65-7 (9H-Pyrimido[4,5-c]azepin-9-one, 2-amino-5,6,7,8-tetrahydro-)

• Product Name: 9H-Pyrimido[4,5-c]azepin-9-one, 2-amino-5,6,7,8-tetrahydro-
• CAS No: 62238-65-7
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 452960
• PubChem ID: 12308527
• Update Time: 2025-04-19

9H-Pyrimido[4,5-c]azepin-9-one, 2-amino-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrimido[4,5-c]azepin-9-one, 2-amino-5,6,7,8-tetrahydro-
• 2-amino-5,6,7,8-tetrahydropyrimido[4,5-c]azepin-9-one
• 62238-65-7
• DTXSID10487181

• Inchi： 1S/C8H10N4O/c9-8-11-4-5-2-1-3-10-7(13)6(5)12-8/h4H,1-3H2,(H,10,13)(H2,9,11,12)
• InChI Key： GNTONMYOKFVUDJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NC(N)=N2)CCCN1

Computed Properties

• Exact Mass: 178.0856
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.9